N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide

• IUPAC Name: N-[N'-(pyridin-3-ylmethyl)carbamimidoyl]benzamide
• InChI: InChI=1S/C14H14N4O/c15-14(17-10-11-5-4-8-16-9-11)18-13(19)12-6-2-1-3-7-12/h1-9H,10H2,(H3,15,17,18,19)
• InChI Key: IWHMDGDXZFJBMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=NCC2=CN=CC=C2)N
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide, also known as BIX-01294, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. BIX-01294 is a member of the family of histone methyltransferase inhibitors, which have been shown to have anti-tumor and anti-viral properties. In

Mechanism of Action

The mechanism of action of N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide involves the inhibition of G9a, a histone methyltransferase that is responsible for the methylation of lysine 9 on histone H3. By inhibiting G9a, N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide can prevent the formation of heterochromatin and gene silencing, leading to the reactivation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the inhibition of viral replication. In addition, N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide has been shown to have anti-inflammatory properties and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide in lab experiments is its specificity for G9a, which allows for the selective inhibition of this enzyme without affecting other histone methyltransferases. However, one limitation of using N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide is its relatively low potency, which can require high concentrations of the compound to achieve the desired effect. In addition, N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide, including the development of more potent analogs of the compound, the investigation of its potential therapeutic applications in other diseases besides cancer, and the exploration of its mechanism of action at the molecular level. In addition, N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide could be used in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects.

Scientific Research Applications

N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the activity of G9a, a histone methyltransferase that is overexpressed in many types of cancer. By inhibiting G9a, N-{imino[(3-pyridinylmethyl)amino]methyl}benzamide can prevent the methylation of lysine 9 on histone H3, which is a critical step in the formation of heterochromatin and gene silencing. This can lead to the reactivation of tumor suppressor genes and the inhibition of cancer cell growth.